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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: trans-Carane

CAS No.: 18968-23-5

Cat. No.: S1827905

Geranyl pyrophosphate (GPP) is a central C10 precursor in the isoprenoid biosynthesis pathway, leading to
a vast family of monoterpenes [1] [2]. The transformation of GPP into specific cyclic monoterpenes like

trans-carane is catalyzed by a class of enzymes known as terpene synthases (or cyclases) [3].

The table below summarizes key information about GPP from the search results, which is essential context

for your research.

Aspect Description

Chemical Role Pyrophosphate ester of the terpenoid geraniol; key intermediate for thousands of
natural products [1].

Biosynthetic Synthesized from dimethylallyl diphosphate (DMAPP) and isopentenyl diphosphate

Origin (IPP) by geranyltranstransferase (farnesyl diphosphate synthase in some contexts)
[3112].

Downstream Precursor to monoterpenes (C10), farnesyl pyrophosphate (C15), geranylgeranyl

Products pyrophosphate (C20), and ultimately sterols, terpenes, and terpenoids [3] [1] [2].

A Strategy to Find Your Pathway Protocol

Since the direct pathway was not found, I recommend the following steps to locate the detailed experimental

protocols for the GPP to trans-carane conversion:
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o Search Specialized Scientific Databases

o Use platforms like SciFinder, Reaxys, or PubMed with targeted queries such as:
= "trans-carane synthase"
» "biosynthesis of carane”
= "enzymatic synthesis of trans-carane"
= "terpene synthase AND carane"
o These databases are more likely to contain the high-resolution, experimental detail required for
a technical guide.

e Focus on Terpene Synthase Mechanisms

o The key enzyme you are looking for is a terpene synthase. The general mechanism for these
enzymes, as outlined for the related farnesyl pyrophosphate synthase, involves metal ion-
dependent catalysis [3]. A proposed terpene synthase mechanism that could lead to trans-
carane is illustrated below.
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¢ Investigate Producing Organisms
o ldentify the natural sources of trans-carane (e.g., specific plants, particularly conifers, or
insects). Research into those specific organisms will likely have identified and characterized the
relevant terpene synthase gene and enzyme.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 3/3 Tech Support


https://hmdb.ca/metabolites/HMDB0001285
https://en.m.wikipedia.org/wiki/Geranyltranstransferase
https://www.smolecule.com/products/b1827905#geranyl-pyrophosphate-to-trans-carane-pathway
https://www.smolecule.com/products/b1827905#geranyl-pyrophosphate-to-trans-carane-pathway
https://www.smolecule.com/products/b1827905#geranyl-pyrophosphate-to-trans-carane-pathway
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1827905?utm_src=pdf-bulk
https://www.smolecule.com/products/s1827905?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

